Cas no 2224183-88-2 (N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide)

• Product Name: N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide
• CAS No: 2224183-88-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5411358
• PubChem ID: 132383623
• Update Time: 2025-10-31

N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033282175
• EN300-6544043
• N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide
• 2224183-88-2
• Z1349477960

• Inchi： 1S/C13H18N2O3/c1-13(2,3)11(7-14)15-12(16)10-6-5-9(18-10)8-17-4/h5-6,11H,8H2,1-4H3,(H,15,16)
• InChI Key： MOGONWIMIICGDG-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(NC(C#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.3Ų

Additional information on N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide

Introduction to N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide (CAS No. 2224183-88-2)

N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide, identified by its CAS number 2224183-88-2, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular chemistry.

The structural framework of N-(1-cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a cyano group at the 1-position and a methoxymethyl group at the 5-position of the furan ring introduces specific chemical handles that can be exploited for further derivatization and functionalization. Additionally, the 2-carboxamide moiety provides a site for interaction with biological targets, making this compound a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds due to their ability to interact with a wide range of biological targets. The compound N-(1-cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide has been studied in various contexts, particularly in the context of its potential role as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of new drugs. The combination of the cyano group and the methoxymethyl group provides a rich chemical environment that can be modulated to enhance binding affinity and selectivity towards specific biological targets. This has led to several research efforts aimed at synthesizing derivatives of N-(1-cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide with improved pharmacological properties.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly due to their ability to mimic natural bioactive molecules. The compound in question has been shown to exhibit interesting interactions with enzymes and receptors, suggesting its potential as a lead compound for further development. These findings have prompted researchers to explore new synthetic strategies aimed at optimizing its structure and enhancing its biological activity.

The synthesis of N-(1-cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-cyano-2,2-dimethylpropanol and 5-methoxymethylfuran-2-carboxylic acid. These intermediates are then coupled using appropriate coupling reagents to form the desired product. The synthesis often involves protective group strategies to prevent unwanted side reactions and ensure regioselectivity.

The analytical characterization of N-(1-cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide is crucial for understanding its structural integrity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the synthesized material meets the required specifications for further studies.

In conclusion, N-(1-Cyano-2,2-dimethylpropyl)-5-(methoxymethyl)furan-2-carboxamide (CAS No. 2224183-88-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a lead molecule or intermediate in drug synthesis. Continued research efforts are expected to uncover new applications and enhance our understanding of its pharmacological properties.